Rotatable Bond Count vs. 3-Methylbutan-2-yl Regioisomer: Conformational Flexibility Differential
The target compound (1-Cyclohexylethyl)(2-methylbutyl)amine contains five rotatable bonds, whereas its close regioisomer (1-cyclohexylethyl)(3-methylbutan-2-yl)amine (CAS 1157948-65-6), which carries the methyl branch on the carbon adjacent to the amine nitrogen, contains only four rotatable bonds [1][2]. This one-bond difference reflects the distinct connectivity of the branched alkyl chain and directly impacts the number of accessible low-energy conformers available for molecular recognition events [1][2].
Comparator: 4 bonds
Δ = +1 (25% increase)
| Evidence Dimension | Rotatable bond count |
|---|---|
| Target Compound Data | 5 rotatable bonds |
| Comparator Or Baseline | (1-Cyclohexylethyl)(3-methylbutan-2-yl)amine: 4 rotatable bonds (CAS 1157948-65-6) |
| Quantified Difference | Target offers 1 additional rotatable bond (25% increase) relative to comparator |
| Conditions | Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) |
Why This Matters
A higher rotatable bond count confers greater conformational flexibility, which can be critical for induced-fit binding in enzyme pockets or for optimizing pharmacophore geometry when the compound is used as a fragment for medicinal chemistry campaigns.
- [1] PubChem Compound Summary for CID 62407853, (1-Cyclohexylethyl)(2-methylbutyl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1247072-11-2 (accessed 2026-04-25). View Source
- [2] PubChem Compound Summary for CID 43773891, (1-Cyclohexylethyl)(3-methylbutan-2-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1157948-65-6 (accessed 2026-04-25). View Source
